Cas no 1361500-31-3 (2-(Chloromethyl)-3-(difluoromethyl)-6-methylpyridine-4-methanol)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-6-methylpyridine-4-methanol
• CAS No: 1361500-31-3
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4933523
• Update Time: 2025-06-13

2-(Chloromethyl)-3-(difluoromethyl)-6-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-6-methylpyridine-4-methanol

• Inchi： 1S/C9H10ClF2NO/c1-5-2-6(4-14)8(9(11)12)7(3-10)13-5/h2,9,14H,3-4H2,1H3
• InChI Key： WBCNUZACQWHSJT-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(CO)C=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-methylpyridine-4-methanol

Comprehensive Overview of 2-(Chloromethyl)-3-(difluoromethyl)-6-methylpyridine-4-methanol (CAS No. 1361500-31-3)

The compound 2-(Chloromethyl)-3-(difluoromethyl)-6-methylpyridine-4-methanol (CAS No. 1361500-31-3) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the chloromethyl and difluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility and relevance in modern drug discovery and crop protection.

One of the key reasons for the growing attention toward 2-(Chloromethyl)-3-(difluoromethyl)-6-methylpyridine-4-methanol is its role in the development of novel heterocyclic compounds. Heterocycles are fundamental building blocks in medicinal chemistry, and the presence of both fluorine and chlorine atoms in this molecule enhances its reactivity and binding affinity. This makes it particularly useful for designing small-molecule inhibitors and enzyme modulators, which are critical in targeting diseases such as cancer and infectious diseases.

In the agrochemical sector, 2-(Chloromethyl)-3-(difluoromethyl)-6-methylpyridine-4-methanol is explored for its potential in creating next-generation pesticides and herbicides. The difluoromethyl group is known to improve the metabolic stability and bioavailability of agrochemicals, making them more effective at lower doses. This aligns with the global trend toward sustainable agriculture and reduced environmental impact, a topic frequently searched by stakeholders in the field.

The synthesis and characterization of CAS No. 1361500-31-3 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the purity and structural integrity of the compound, which is essential for its application in high-value research. Recent publications have highlighted its use in cross-coupling reactions and catalysis, further underscoring its importance in synthetic chemistry.

From a commercial perspective, the demand for 2-(Chloromethyl)-3-(difluoromethyl)-6-methylpyridine-4-methanol is driven by its scalability and compatibility with green chemistry principles. Manufacturers are investing in eco-friendly synthesis routes to meet regulatory standards and consumer expectations. This focus on sustainability resonates with current market trends, where biodegradable chemicals and low-toxicity intermediates are highly sought after.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-6-methylpyridine-4-methanol (CAS No. 1361500-31-3) represents a cutting-edge compound with broad applications in pharmaceuticals and agrochemicals. Its structural uniqueness, combined with its relevance to drug discovery and sustainable agriculture, positions it as a key player in the future of chemical innovation. As research continues to uncover its full potential, this compound is poised to become a cornerstone in both academic and industrial settings.